Venlafaxine-d6 (hydrochloride)
Overview
Description
Venlafaxine-d6 (hydrochloride) is a useful research compound. Its molecular formula is C17H28ClNO2 and its molecular weight is 319.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality Venlafaxine-d6 (hydrochloride) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Venlafaxine-d6 (hydrochloride) including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Polymorphic Identification and Quantification : A study by Bernardi et al. (2013) focused on the preparation and solid-state characterization of Venlafaxine hydrochloride polymorphs. Using techniques like X-ray Powder Diffraction and Nuclear Magnetic Resonance spectroscopy, they identified and quantified the polymorphic forms in commercially available raw materials.
Stability Indicating Method for Quantitative Determination : Kaur et al. (2010) developed a high-performance liquid chromatographic method for determining Venlafaxine hydrochloride in extended-release formulations, evaluating parameters such as precision, accuracy, and specificity (Kaur et al., 2010).
Impurity Profile Study : Saravanan et al. (2010) identified and characterized process-related potential impurities of Venlafaxine hydrochloride using high-performance liquid chromatography and various spectral data (Saravanan et al., 2010).
Compatibility Studies with Pharmaceutical Excipients : Bernardi et al. (2009) investigated the compatibility of Venlafaxine hydrochloride with various pharmaceutical excipients. They used techniques like Differential Scanning Calorimetry and Scanning Electron Microscopy for this purpose (Bernardi et al., 2009).
Effects on Blood Pressure : A meta-analysis by Thase (1998) revealed that Venlafaxine can cause transient and sustained elevations of diastolic blood pressure, especially at dosages above 300 mg/day (Thase, 1998).
Relief of Thermal Hyperalgesia in Rats : Lang et al. (1996) found that Venlafaxine relieves thermal hyperalgesia in rats with neuropathic pain, indicating its potential use in pain management (Lang, Hord, & Denson, 1996).
Environmental Toxicity : Feito et al. (2013) assessed the acute and chronic sublethal toxicity of Venlafaxine in riparian ecosystems, indicating its potential environmental impact (Feito, Valcárcel, & Catalá, 2013).
Treatment of Neurosensory Toxicity : Durand and Goldwasser (2002) reported a case where Venlafaxine effectively treated paclitaxel-induced neuropathy (Durand & Goldwasser, 2002).
properties
IUPAC Name |
1-[2-[bis(trideuteriomethyl)amino]-1-(4-methoxyphenyl)ethyl]cyclohexan-1-ol;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H27NO2.ClH/c1-18(2)13-16(17(19)11-5-4-6-12-17)14-7-9-15(20-3)10-8-14;/h7-10,16,19H,4-6,11-13H2,1-3H3;1H/i1D3,2D3; |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QYRYFNHXARDNFZ-TXHXQZCNSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC(C1=CC=C(C=C1)OC)C2(CCCCC2)O.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])([2H])N(CC(C1=CC=C(C=C1)OC)C2(CCCCC2)O)C([2H])([2H])[2H].Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H28ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901345305 |
Source
|
| Record name | Venlafaxine-d6 (hydrochloride) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901345305 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
319.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1062606-12-5 |
Source
|
| Record name | Venlafaxine-d6 (hydrochloride) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901345305 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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